Cas no 131021-99-3 (8-Octadecenoic acid, 7,10-dihydroxy-, (8E)-)

• Product name: 8-Octadecenoic acid, 7,10-dihydroxy-, (8E)-
• CAS No: 131021-99-3
• MF: C₁₈H₃₄O₄
• MW: 314.46016
• CID: 1227522
• PubChem ID: 53928785

8-Octadecenoic acid, 7,10-dihydroxy-, (8E)- Chemical and Physical Properties

Names and Identifiers

• 8-Octadecenoic acid, 7,10-dihydroxy-, (8E)-
• 7,10-dihydroxyoctadec-8-enoic acid
• 131021-99-3
• SCHEMBL8436709
• PD150221
• DTXSID50707754

• Inchi： InChI=1S/C18H34O4/c1-2-3-4-5-6-8-11-16(19)14-15-17(20)12-9-7-10-13-18(21)22/h14-17,19-20H,2-13H2,1H3,(H,21,22)
• InChI Key： IPRLELFMTNDNMN-UHFFFAOYSA-N
• SMILES： CCCCCCCCC(C=CC(CCCCCC(=O)O)O)O

Computed Properties

• Exact Mass: 314.24582
• Monoisotopic Mass: 314.24570956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 15
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 77.8Ų
• XLogP3: 4.3

Experimental Properties

• PSA: 77.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids